N-(4-amino-2-methylphenyl)carbamic acid methyl ester

• CAS RN: 104479-00-7
• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.2 g/mol
• IUPAC Name: methyl N-(4-amino-2-methylphenyl)carbamate
• InChI: InChI=1S/C9H12N2O2/c1-6-5-7(10)3-4-8(6)11-9(12)13-2/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key: NXGPKLMPJGLDFB-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)N)NC(=O)OC
• synonyms: Carbamic acid, (4-amino-2-methylphenyl)-, methyl ester (9CI)

Description

N-(4-amino-2-methylphenyl)carbamic acid methyl ester, also known as Methylcarbamoyl chloride, is a chemical compound used in various scientific research applications. It is a colorless liquid with a pungent odor and is highly reactive.

Mechanism of Action

The mechanism of action of N-(4-amino-2-methylphenyl)carbamic acid methyl ester is not fully understood. However, it is believed to act as a nucleophile and react with electrophiles to form covalent bonds. It can also undergo hydrolysis in the presence of water to form carbamic acid and methanol.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of N-(4-amino-2-methylphenyl)carbamic acid methyl ester. However, it is known to be highly reactive and can cause skin and eye irritation upon contact. It is also toxic and can cause respiratory and gastrointestinal problems if ingested.

Advantages and Limitations for Lab Experiments

N-(4-amino-2-methylphenyl)carbamic acid methyl ester is a highly reactive compound, making it useful in various laboratory experiments. Its reactivity allows it to be used as a reagent in organic synthesis and in the formation of covalent bonds. However, its toxicity and potential for skin and eye irritation limit its use in laboratory experiments.

Future Directions

There are several future directions for the use of N-(4-amino-2-methylphenyl)carbamic acid methyl ester in scientific research. One potential direction is the synthesis of new pharmaceuticals and agrochemicals using this compound as a starting material. Another direction is the development of new organic synthesis methods using this compound as a reagent. Additionally, further research is needed to fully understand the mechanism of action and potential biochemical and physiological effects of this compound.
Conclusion:
In conclusion, N-(4-amino-2-methylphenyl)carbamic acid methyl ester is a highly reactive compound used in various scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential uses and effects of this compound in scientific research.

Synthesis Methods

The synthesis of N-(4-amino-2-methylphenyl)carbamic acid methyl ester involves the reaction between 4-amino-2-methylaniline and methyl chloroformate. This reaction is carried out in the presence of a catalyst such as triethylamine. The resulting product is then purified using various techniques such as distillation, recrystallization, and chromatography.

Scientific Research Applications

N-(4-amino-2-methylphenyl)carbamic acid methyl ester is used in various scientific research applications. It is commonly used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds.